Daunomycinone-d3
Daunomycinone-d3
Brand Name:
Vulcanchem
CAS No.:
1217860-39-3
VCID:
VC0030072
InChI:
InChI=1S/C21H18O8/c1-8(22)21(28)6-10-13(11(23)7-21)19(26)16-15(18(10)25)17(24)9-4-3-5-12(29-2)14(9)20(16)27/h3-5,11,23,25-26,28H,6-7H2,1-2H3/t11-,21-/m0/s1/i2D3
SMILES:
CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O)O
Molecular Formula:
C21H18O8
Molecular Weight:
401.385
Daunomycinone-d3
CAS No.: 1217860-39-3
Reference Standards
VCID: VC0030072
Molecular Formula: C21H18O8
Molecular Weight: 401.385
CAS No. | 1217860-39-3 |
---|---|
Product Name | Daunomycinone-d3 |
Molecular Formula | C21H18O8 |
Molecular Weight | 401.385 |
IUPAC Name | (7S,9S)-9-acetyl-6,7,9,11-tetrahydroxy-4-(trideuteriomethoxy)-8,10-dihydro-7H-tetracene-5,12-dione |
Standard InChI | InChI=1S/C21H18O8/c1-8(22)21(28)6-10-13(11(23)7-21)19(26)16-15(18(10)25)17(24)9-4-3-5-12(29-2)14(9)20(16)27/h3-5,11,23,25-26,28H,6-7H2,1-2H3/t11-,21-/m0/s1/i2D3 |
Standard InChIKey | YOFDHOWPGULAQF-QRKUCEJGSA-N |
SMILES | CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O)O |
Synonyms | (8S,10S)-8-Acetyl-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy- -5,12-naphthacenedione-d3; (+)-Daunomycinone-d3; Daunomycin Aglicone-d3; Daunomycinon-d3; Daunorubicin Aglycone-d3; Daunorubicinone-d3; Leukaemomycinone C-d3; NSC 109351-d3; |
PubChem Compound | 45038772 |
Last Modified | Nov 11 2021 |
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